Cas no 2035022-26-3 (1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione)

1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione is a specialized organic compound featuring a unique azetidine-pyrrolidinedione scaffold with a 2-chlorophenyl propenoyl substituent. This structure confers potential reactivity and binding properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the chlorophenyl group enhances lipophilicity, while the conjugated enone system may facilitate interactions with biological targets. The azetidine ring contributes to conformational rigidity, potentially improving selectivity in drug design. Its pyrrolidine-2,5-dione moiety offers sites for further functionalization, enabling diverse derivatization strategies. This compound is suited for applications in small-molecule synthesis, particularly in developing enzyme inhibitors or receptor modulators, given its balanced steric and electronic characteristics.

1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione structure

2035022-26-3 structure

Product Name:1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione

CAS No:2035022-26-3

MF:C₁₆H₁₅ClN₂O₃

MW:318.754903078079

CID:5378307

Update Time:2025-08-05

1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione
- Inchi： 1S/C16H15ClN2O3/c17-13-4-2-1-3-11(13)5-6-14(20)18-9-12(10-18)19-15(21)7-8-16(19)22/h1-6,12H,7-10H2/b6-5+
- InChI Key： WKZPHAZFAVLJBS-AATRIKPKSA-N
- SMILES： N1(C2CN(C(=O)/C=C/C3=CC=CC=C3Cl)C2)C(=O)CCC1=O

1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6473-3739-2μmol	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6473-3739-5μmol	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6473-3739-10μmol	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6473-3739-20μmol	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6473-3739-1mg	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6473-3739-2mg	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6473-3739-3mg	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6473-3739-4mg	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6473-3739-5mg	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6473-3739-10mg	1-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}pyrrolidine-2,5-dione	2035022-26-3	90%+	10mg	$79.0	2023-04-25

1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione Related Literature

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Additional information on 1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione

Comprehensive Overview of 1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione (CAS No. 2035022-26-3)

The compound 1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione, identified by its CAS No. 2035022-26-3, is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique scaffold combines an azetidine ring with a pyrrolidine-2,5-dione moiety, linked via a (E)-3-(2-chlorophenyl)prop-2-enoyl group. This arrangement endows the molecule with potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for innovative small molecules like 1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's structural features align with current trends in fragment-based drug design, where modular building blocks are assembled to optimize binding affinity and selectivity. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions (PPIs), a hot topic in drug discovery due to the challenges and opportunities they present.

The synthesis of CAS No. 2035022-26-3 involves multi-step organic transformations, often leveraging cross-coupling reactions and stereoselective methodologies to achieve the desired (E)-configuration of the propenoyl group. Its 2-chlorophenyl substituent is a common pharmacophore found in many bioactive compounds, contributing to its potential as a lead compound in pharmaceutical research. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing its purity and confirming its structural integrity.

From a commercial perspective, 1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione is often sought after by contract research organizations (CROs) and academic labs specializing in hit-to-lead optimization. Its availability in milligram to gram quantities enables preliminary in vitro assays to evaluate its biological activity. Given the growing interest in AI-driven drug discovery, this compound has also been featured in virtual screening libraries, where its molecular descriptors are analyzed for potential drug-likeness.

Environmental and safety considerations are paramount when handling CAS No. 2035022-26-3. While it is not classified as a hazardous material, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Its stability under various conditions (e.g., temperature, pH) is an area of ongoing study, particularly for researchers exploring its formulation potential.

In summary, 1-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione represents a compelling case study in modern drug development. Its structural complexity, combined with its potential applications in therapeutic target modulation, positions it as a valuable tool for scientists navigating the intersection of chemical biology and pharmacology. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs through innovative small-molecule therapeutics.